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Compound of Interest

Compound Name: Zirconium(1V) Propoxide

Cat. No.: B1204390

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for Zirconium(lV) propoxide. Aimed at professionals in research and drug
development, this document outlines the material's properties, associated hazards, and
detailed protocols for its safe use, storage, and disposal.

Chemical and Physical Properties

Zirconium(lV) propoxide, particularly in a 70% n-propanol solution, is a flammable, moisture-
sensitive liquid.[1] It appears as a colorless to pale yellow, slightly viscous solution with an
alcohol-like odor.[2][3] Vapors of this compound are heavier than air.[4] Due to its reactivity,
especially with water, it is a key precursor in the synthesis of zirconia-based materials.[2][3][5]

Table 1: Physical and Chemical Properties of Zirconium(lV) Propoxide
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Property Value References
Chemical Formula C12H2804Zr [1][5]
Molecular Weight 327.57 g/mol [4]

Colorless to pale yellow to light
Appearance . . o [21(31[5]
amber, slightly viscous liquid

Odor Alcohol-like [2][4]

) Approximately 1.044 - 1.058
Density . [2]13][6]
g/mL at 20-25 °C

Boiling Point 208 °C at 0.1 mm Hg [2][5][6]

Flash Point Approximately 83 °F (28.3 °C) [2][3]

B Reacts with water. Soluble in
Solubility [21[7]
alcohol and toluene.

Sensitivity Moisture sensitive [1]8]

Hazard Identification and Classification

Zirconium(lV) propoxide is classified as a hazardous material.[7] It is a flammable liquid and
vapor.[9][8][10] The compound causes serious eye damage and may cause skin irritation.[10]
[11] Inhalation of its vapors may lead to respiratory irritation, drowsiness, or dizziness.[9][8][10]

Table 2: GHS Hazard Classification for Zirconium(lV) Propoxide
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Hazard Class

Hazard Category

Hazard Statement

Flammable Liquids

Category 3

H226: Flammable liquid and

vapor[8][10][12]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[9][38][10]
) ) o H315: Causes skin
Skin Corrosion/Irritation Category 2 o
irritation[10][11]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[10][11]
Specific Target Organ Toxicity H336: May cause drowsiness
Category 3

(Single Exposure)

or dizziness[9][8][10]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with

Zirconium(lV) propoxide.

Personal Protective Equipment (PPE)

When handling Zirconium(lV) propoxide, appropriate personal protective equipment must be

worn. This includes:

o Eye/Face Protection: Chemical safety goggles and a face shield are required.[11]

» Hand Protection: Impervious gloves, such as nitrile or rubber, must be worn.[10][11]

» Skin and Body Protection: Wear impervious protective clothing and boots as the situation

demands.[10]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation occurs. A half or full-facepiece

respirator, self-contained breathing apparatus (SCBA), or a supplied-air respirator may be

necessary depending on the conditions.[9][10]
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Handling Procedures

e Handle in a well-ventilated area, preferably within a chemical fume hood.[10][11]

o Keep away from heat, sparks, open flames, and other ignition sources.[9][10] No smoking.
[10]

e Use explosion-proof and non-sparking tools.[9][10]
e Ground and bond containers and receiving equipment to prevent static discharge.[7][8]
e Avoid contact with skin, eyes, and clothing.[7]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[10][11]

Product is moisture-sensitive; handle under a dry, inert gas like nitrogen.[7]

Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][10][11]
o Keep in a flammables area.[9][12]
o Store refrigerated at 2—8 °C.[7]

e Incompatible materials include strong oxidizing agents, acids, and water.[7][9][11]

Emergency Procedures
First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[7][9][10]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. If skin irritation occurs, get medical advice.[7][9][10]
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Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, if breathing is irregular, or if respiratory arrest occurs, provide
artificial respiration or oxygen by trained personnel. Call a poison center or doctor if you feel
unwell.[7][10]

Ingestion: Do NOT induce vomiting. Rinse mouth. Get medical attention.[9][10][11]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[10]
Alcohol-resistant foam may be more effective.[4] Water mist can be used to cool closed
containers.[8][12]

Unsuitable Extinguishing Media: Do not use solid streams of water.[10]

Specific Hazards: The compound is flammable and containers may explode when heated.
Vapors can form explosive mixtures with air and may travel to an ignition source and flash
back.[4][8][12] Thermal decomposition can release irritating gases and vapors.[9][12]

Protective Equipment: Firefighters should wear appropriate protective equipment and a self-
contained breathing apparatus (SCBA) with a full face-piece operated in positive pressure
mode.[7]

Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel. Use personal protective
equipment. Ensure adequate ventilation. Remove all sources of ignition.[9][10]

Environmental Precautions: Prevent product from entering drains, waterways, or soil.[7][10]

Containment and Cleanup: Absorb the spill with inert, non-combustible material such as dry
earth, sand, or diatomaceous earth and transfer it to a suitable, closed container for disposal.
[4][10][11] Use non-sparking tools.[4][10]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.

Waste should be treated as hazardous.[1][10] It may be possible to burn the material in a
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chemical incinerator equipped with an afterburner and scrubber.[10]

Experimental Protocols

Zirconium(lV) propoxide is a versatile precursor in materials science, primarily for the
synthesis of zirconium oxide (zirconia) nanoparticles and thin films via sol-gel methods.

Synthesis of Zirconia Nanoparticles via Sol-Gel Method

This protocol describes a general procedure for synthesizing zirconia nanopatrticles.

Materials:

Zirconium(lV) propoxide (70% in 1-propanol)

1-Propanol

Deionized water

Ammonia solution or Nitric acid (as catalyst)

Beakers, magnetic stirrer, heating plate, oven, furnace

Methodology:

» In a beaker, mix 1-propanol, deionized water, and the chosen catalyst (ammonia solution or
nitric acid) and stir for 5 minutes. The molar ratio of Zirconium propoxide to water to propanol
is typically fixed, for example, at 1:8:20.[7]

e Slowly add the Zirconium(lV) propoxide solution to the mixture while stirring continuously.

o Continue stirring the resulting solution for 1 hour to form a sol.[7]

» Heat the sol to approximately 70°C to evaporate the solvent.[7]

e Dry the resulting gel in a vacuum oven.[7]

» Calcine the dried powder in a furnace at a specific temperature (e.g., 500°C) for a set
duration (e.g., 2 hours) to obtain crystalline zirconia nanoparticles. The heating rate is
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typically controlled, for instance, at 1°C per minute.[7]

Note: The properties of the final zirconia nanoparticles, such as particle size and crystalline
phase, are highly dependent on parameters like pH, catalyst type, and calcination temperature.

[7]

Preparation of Hybrid Sol-Gel Coatings

This protocol outlines the synthesis of an inorganic-organic hybrid sol-gel for coating
applications.

Materials:

Zirconium(lV) propoxide (ZTP, 70 wt% in 1-propanol)

(3-glycidyloxypropyl)trimethoxysilane (GPTMS)

Acetic acid

Deionized water

Stirrer, spin-coater, hot-plate
Methodology:

e Prepare Sol 1: Mix ZTP and acetic acid (e.g., in a 1:4 molar ratio). Add deionized water (e.qg.,
Zr:H20 molar ratio of 1:5) and continue stirring until the sol is stable, as monitored by FTIR
spectroscopy.[11]

e Prepare Sol 2: Mix GPTMS with acetic acid (e.g., in a 1:3 molar ratio). Immediately add
deionized water (e.g., GPTMS:water molar ratio of 1:3).[11]

e Form Hybrid Sol-Gel: Stir each sol for approximately 15 minutes, then mix them together
under vigorous stirring (e.g., 300 rpm) for another 15 minutes to induce gelation.[11]

o Coating Deposition: Apply the resulting hybrid sol-gel onto a prepared substrate surface
using a spin-coater (e.g., 4000 rpm for 30 seconds).[11]
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o Curing: Thermally cure the coated substrate on a hot-plate at a specified temperature (e.g.,
150°C for 1 hour).[11]

Logical Workflow and Signaling Pathways

The following diagrams illustrate key workflows for the safe handling of Zirconium(IV)
propoxide and a simplified representation of the sol-gel process.
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Safe Handling Workflow for Zirconium(IV) Propoxide
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Simplified Sol-Gel Process using Zirconium(lV) Propoxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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